Cas no 113597-39-0 (2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide)
![2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide structure](https://www.kuujia.com/scimg/cas/113597-39-0x300.png)
113597-39-0 structure
Product Name:2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
CAS No:113597-39-0
Molecular Formula:C15H13N9O7
Molecular Weight:431.31982
CID:152039
PubChem ID:9589486
2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Properties
Names and Identifiers
-
- 2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
- LogP
- (E)-2-cyano-3-[(2E)-2-(1,3-dimethyl-5-nitroso-2,6-dioxo-1,3-diazinan-4-ylidene)hydrazinyl]-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]prop-2-enamide
- 2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-
- 2-Propenoic acid, 2-cyano-3-((tetrahydro-1,3-dimethyl-2,6-dioxo-5-nitroso-4(1H)-pyrimidinylidene)hydrazino)-, ((5-nitro-2-furanyl)methylene)hydrazide
- 113597-39-0
-
- InChIKey: QRCIFJCOSBEBCJ-UXCXLMGESA-N
- Inchi: InChI=1S/C15H13N9O7/c1-22-12(11(21-28)14(26)23(2)15(22)27)19-17-6-8(5-16)13(25)20-18-7-9-3-4-10(31-9)24(29)30/h3-4,6-7,11,17H,1-2H3,(H,20,25)/b8-6+,18-7+,19-12-
- SMILES: N#C/C(/C(N/N=C/C1=CC=C([N+]([O-])=O)O1)=O)=C\N/N=C1\N(C)C(=O)N(C)C(=O)C\1N=O
Computed Properties
- Exact Mass: 431.09399
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 5
- Monoisotopic Mass: 431.093794
- Heavy Atom Count: 31
- Complexity: 929
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.5
- Topological Polar Surface Area: 219
Experimental Properties
- PSA: 215.97
- Refractive Index: 1.719
- Density: 1.672
2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Related Literature
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Y. Bouhoute,D. Grekov,N. Merle,K. C. Szeto,C. Larabi,I. Del Rosal,L. Maron,L. Delevoye,R. M. Gauvin,M. Taoufik Dalton Trans., 2023,52, 9573-9581
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Ye-Ru Huang,She-Jun Chen,Ai-Min Liu,Peng-Jun Xu,Nan Li,Li Qi,Yue Ren,Zhi-Guang Zhou,Bi-Xian Mai J. Environ. Monit., 2012,14, 3156-3163
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Pierre Olivier Bussiere,Sandrine Therias,Jean-Luc Gardette,Marius Murariu,Philippe Dubois,Mohamed Baba Phys. Chem. Chem. Phys., 2012,14, 12301-12308
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Yongqian Zhang,Zhihui Xu,Yulin Deng Anal. Methods, 2011,3, 1386-1391
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Vaidyanathan Mathrubootham,Anthony W. Addison,K. Travis Holman,Ekkehard Sinn,Laurence K. Thompson Dalton Trans., 2009, 8111-8116
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Xiao-Jing Xie,Heng Zeng,Weigang Lu,Dan Li J. Mater. Chem. A, 2023,11, 20459-20469
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Ali Aldalbahi,Govindasami Periyasami,Abdulaziz Alrehaili New J. Chem., 2021,45, 2208-2216
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Leilei Zhu,Honghui Shang,Feng Wang,Yu Zhang,Junjun Wang,Xueying Zhan,Fengmei Wang Nanoscale, 2021,13, 6953-6964
113597-39-0 (2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide) Related Products
- 112-07-2(2-Butoxyethyl acetate)
- 88-60-8(2-tert-butyl-5-methylphenol)
- 3176-79-2(Solvent Red 25 (Technical Grade))
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- 87-13-8(1,3-diethyl 2-(ethoxymethylidene)propanedioate)
- 67-16-3(Thiamine disulfide)
- 2655-84-7(1-Bromo-3-ethoxybenzene)
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